Cas no 55699-12-2 (4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid)

4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid structure
55699-12-2 structure
Product Name:4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid
CAS No:55699-12-2
Molecular Formula:C14H20O3
Molecular Weight:236.3068
CID:1062057
PubChem ID:20345905

4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid Properties

Names and Identifiers

    • 4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid
    • 2-(4-tert-Butyl-3-hydroxy-2,6-dimethylphenyl)acetic acid
    • [4-(1,1-Dimethylethyl)-3-hydroxy-2,6-dimethylphenyl]acetic Acid
    • DB-316775
    • 55699-12-2
    • 4-tert.-Butyl- 2,6-dimethyl-3-hydroxyphenylacetic acid
    • Benzeneacetic acid, 4-(1,1-dimethylethyl)-3-hydroxy-2,6-dimethyl-
    • SZKABAZTVCKJNT-UHFFFAOYSA-N
    • SCHEMBL11315628
    • Oxymetazoline Hydrochloride Imp. D (EP); Oxymetazoline Imp. D (EP); [4-(1,1-Dimethylethyl)-3-hydroxy-2,6-dimethylphenyl]acetic Acid; Oxymetazoline Hydrochloride Impurity D; Oxymetazoline Impurity D
    • 4-tert.-Butyl-2,6-dimethyl-3-hydroxyphenylacetic acid
    • 2-(4-(tert-Butyl)-3-hydroxy-2,6-dimethylphenyl)aceticacid
    • 4-t-butyl-2,6-dimethyl-3-hydroxyphenyl acetic acid
    • 2-(4-(tert-Butyl)-3-hydroxy-2,6-dimethylphenyl)acetic acid
    • MDL： MFCD11100006
    • InChIKey： SZKABAZTVCKJNT-UHFFFAOYSA-N
    • Inchi： InChI=1S/C14H20O3/c1-8-6-11(14(3,4)5)13(17)9(2)10(8)7-12(15)16/h6,17H,7H2,1-5H3,(H,15,16)
    • SMILES： CC1=C(CC(=O)O)C(=C(C(=C1)C(C)(C)C)O)C

Computed Properties

  • Exact Mass: 236.14124450g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 236.14124450g/mol
  • Heavy Atom Count: 17
  • Complexity: 280
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 57.5Ų

4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AG23973-100mg
2-(4-(tert-Butyl)-3-hydroxy-2,6-dimethylphenyl)acetic acid
 55699-12-2
100mg
 $380.00 2024-04-19
Crysdot LLC
CD12061331-1g
2-(4-(tert-Butyl)-3-hydroxy-2,6-dimethylphenyl)acetic acid
 55699-12-2 95+%
1g
 $343 2024-07-24
TRC
B692010-100mg
4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid
 55699-12-2
100mg
 $ 270.00 2023-09-08
SHENG KE LU SI SHENG WU JI SHU
sc-504439-100 mg
4-tert-Butyl-2,6-dimethyl-3-hydroxyphenylacetic Acid,
 55699-12-2
100MG
 ￥3,309.00 2023-07-11

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